Cas no 1830-67-7 (Benzenesulfonic acid,4-nitro-, 1-methylethyl ester)
1830-67-7 structure
Product Name:Benzenesulfonic acid,4-nitro-, 1-methylethyl ester
CAS No:1830-67-7
MF:C9H11NO5S
MW:245.252341508865
CID:225031
PubChem ID:99544
Update Time:2025-04-19
Benzenesulfonic acid,4-nitro-, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,4-nitro-, 1-methylethyl ester
- Isopropyl 4-Nitrobenzenesulfonate
- 2-propyl 4-nitrobenzenesulfonate
- 2-propyl nosylate
- 4-nitro-benzenesulfonic acid isopropyl ester
- 4-Nitro-benzolsulfonsaeure-isopropylester
- AC1L40YW
- AC1Q1ZGY
- AR-1J2787
- Benzenesulfonic acid, 4-nitro-, 1-methylethyl ester (9CI)
- Isopropyl p-nitrobenzenesulfonate
- Isopropyl-4-nitro-benzolsulfonat
- NSC240407
- p-Nitrobenzolsulfonsaeureisopropylester
- Isopropyl4-nitrobenzenesulfonate
- NSC 240407
- 1830-67-7
- 4A5MNL2SQX
- ISOPROPYL 4-NITROBENZENESULFONATE
- UNII-4A5MNL2SQX
- starbld0024461
- DTXSID70171372
- Benzenesulfonic acid, 4-nitro-, 1-methylethyl ester
- SCHEMBL2672403
- propan-2-yl 4-nitrobenzenesulfonate
- NSC-240407
- ISOPROPYL NOSYLATE
-
- Inchi: 1S/C9H11NO5S/c1-7(2)15-16(13,14)9-5-3-8(4-6-9)10(11)12/h3-7H,1-2H3
- InChI Key: SKEMEAIANCBOLC-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)(=O)OC(C)C
Computed Properties
- Exact Mass: 245.03583
- Monoisotopic Mass: 245.03579362g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 97.6Ų
Experimental Properties
- PSA: 86.51
Benzenesulfonic acid,4-nitro-, 1-methylethyl ester Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
1830-67-7 (Benzenesulfonic acid,4-nitro-, 1-methylethyl ester) Related Products
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